Cas no 138964-56-4 (2-benzenesulfonamido-5-methylbenzoic acid)
138964-56-4 structure
Product Name:2-benzenesulfonamido-5-methylbenzoic acid
CAS No:138964-56-4
MF:C14H13NO4S
MW:291.32232260704
CID:1257456
PubChem ID:6102684
Update Time:2025-04-20
2-benzenesulfonamido-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-methyl-2-[(phenylsulfonyl)amino]-
- 2-benzenesulfonamido-5-methylbenzoic acid
- Z316093506
- BQ6W7H7DKV
- Anthranilic Acid Sulfonamide, 4
- EN300-17934085
- 138964-56-4
- SCHEMBL2009251
- CHEMBL378927
- BDBM17477
- STK978137
- 2-(benzenesulfonamido)-5-methylbenzoic acid
- AKOS000202786
- Q27096540
- NS00071208
- 5-methyl-2-(phenylsulfonamido)benzoic acid
- HXQLTRSIZRSFTR-UHFFFAOYSA-N
- 5-METHYL-2-[(PHENYLSULFONYL)AMINO]BENZOIC ACID
- HMS3604F08
- DB07313
- A444148
- sulfonamide compound, 4
- 1yw7
- A41
- PD005356
-
- Inchi： 1S/C14H13NO4S/c1-10-7-8-13(12(9-10)14(16)17)15-20(18,19)11-5-3-2-4-6-11/h2-9,15H,1H3,(H,16,17)
- InChI Key： HXQLTRSIZRSFTR-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NC1C=CC(C)=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 291.05659
- Monoisotopic Mass: 291.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 83.47
2-benzenesulfonamido-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-17934085-0.1g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 0.1g |
$238.0 | 2023-12-05 | |
| Enamine | EN300-17934085-0.25g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 0.25g |
$249.0 | 2023-12-05 | |
| Enamine | EN300-17934085-0.5g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 0.5g |
$260.0 | 2023-12-05 | |
| Enamine | EN300-17934085-1g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 1g |
$271.0 | 2023-12-05 | |
| Enamine | EN300-17934085-2.5g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 2.5g |
$529.0 | 2023-12-05 | |
| Enamine | EN300-17934085-5g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 5g |
$783.0 | 2023-12-05 | |
| Enamine | EN300-17934085-10g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 10g |
$1163.0 | 2023-12-05 | |
| Enamine | EN300-17934085-0.05g |
2-benzenesulfonamido-5-methylbenzoic acid |
138964-56-4 | 90% | 0.05g |
$227.0 | 2023-12-05 |
2-benzenesulfonamido-5-methylbenzoic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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